5-chloro-2-(phenethylthio)-1H-benzo[d]imidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-chloro-2-(phenethylthio)-1H-benzo[d]imidazole is a useful research compound. Its molecular formula is C15H13ClN2S and its molecular weight is 288.79. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Properties
The synthesis and characterization of compounds related to 5-chloro-2-(phenethylthio)-1H-benzo[d]imidazole have been a subject of interest due to their potential therapeutic applications. For instance, research on the synthesis and properties of related antileukemic agents demonstrates the compound's instability but also highlights methods for stable preparation and storage, indicating its significance in pharmaceutical sciences (Shealy, et al., 1968).
Antioxidant Activities
Novel derivatives have been synthesized and evaluated for their in vitro antioxidant properties. These studies reveal compounds with significant inhibitory effects on lipid peroxidation and free radical scavenging capacities, underscoring the potential of this compound derivatives in antioxidant applications (Alp, et al., 2015).
Antibacterial and Antifungal Activities
Research into novel thiazolidinone derivatives, including those related to this compound, has demonstrated their effective antibacterial and antifungal activities. These findings suggest potential applications in combating infectious diseases (Bhatt, et al., 2013).
Tuberculostatic Activity
A series of 2-(2-phenalkyl)-1H-benzo[d]imidazole derivatives have been synthesized and evaluated for their tuberculostatic activity against Mycobacterium tuberculosis strains. This research highlights the therapeutic potential of these compounds in treating tuberculosis, with some derivatives showing high activity and selectivity for M. tuberculosis over eukaryotic cells (Gobis, et al., 2015).
Ferroelectricity and Antiferroelectricity
The imidazole unit's chemical stability and ability to bind molecules into a dipolar chain have been leveraged to demonstrate ferroelectricity and antiferroelectricity in benzimidazoles at room temperature. This research offers promising directions for developing lead- and rare-metal-free ferroelectric devices (Horiuchi, et al., 2012).
Properties
IUPAC Name |
6-chloro-2-(2-phenylethylsulfanyl)-1H-benzimidazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN2S/c16-12-6-7-13-14(10-12)18-15(17-13)19-9-8-11-4-2-1-3-5-11/h1-7,10H,8-9H2,(H,17,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPCOOGCTDMZLDU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCSC2=NC3=C(N2)C=C(C=C3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.